![molecular formula C21H27N5O2 B6458739 8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one CAS No. 2549065-54-3](/img/structure/B6458739.png)
8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one
Description
8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is a useful research compound. Its molecular formula is C21H27N5O2 and its molecular weight is 381.5 g/mol. The purity is usually 95%.
The exact mass of the compound 8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one is 381.21647512 g/mol and the complexity rating of the compound is 662. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Cyclin-Dependent Kinase 4 (CDK4) Inhibition
CDK4 plays a crucial role in cell cycle regulation, and dysregulation of CDK4 is associated with various cancers. 7x has demonstrated strong inhibitory activity against CDK4, making it a potential candidate for cancer therapy. By blocking CDK4, it can halt cell cycle progression and induce apoptosis in tumor cells .
AMPK-Related Kinase 5 (ARK5) Inhibition
ARK5 (also known as NUAK1) is involved in cellular energy homeostasis and cell survival. Inhibition of ARK5 can impact tumor growth and metastasis. 7x effectively inhibits ARK5, suggesting its potential as an anti-cancer agent .
Apoptosis Induction
At concentrations of approximately 30-100 nM, 7x induces apoptosis in tumor cells. This pro-apoptotic effect is critical for eliminating cancer cells selectively while sparing healthy cells .
Multikinase Inhibition
In vitro kinase profiling revealed that 7x is a multikinase inhibitor. Besides CDK4 and ARK5, it likely targets other kinases as well. This polypharmacological approach could be advantageous for treating complex diseases like cancer .
Structure-Activity Relationship (SAR) Trends
Researchers have analyzed over 150 novel cyano pyridopyrimidine compounds to identify SAR trends. Understanding these relationships helps in designing more potent kinase inhibitors based on the 7x scaffold .
In Vivo Tumor Regression Studies
Studies involving 7x have demonstrated its efficacy in reducing tumor size in vivo. Further investigations are needed to validate its therapeutic potential and safety profile .
properties
IUPAC Name |
8-cyclopentyl-2-[4-(cyclopropanecarbonyl)piperazin-1-yl]-5-methylpyrido[2,3-d]pyrimidin-7-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H27N5O2/c1-14-12-18(27)26(16-4-2-3-5-16)19-17(14)13-22-21(23-19)25-10-8-24(9-11-25)20(28)15-6-7-15/h12-13,15-16H,2-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HYEBMYMPJQUUOB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N(C2=NC(=NC=C12)N3CCN(CC3)C(=O)C4CC4)C5CCCC5 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H27N5O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8-cyclopentyl-2-(4-cyclopropanecarbonylpiperazin-1-yl)-5-methyl-7H,8H-pyrido[2,3-d]pyrimidin-7-one | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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